Cas no 847225-56-3 (4-fluoropyridine-2-carbonitrile)

• Product Name: 4-fluoropyridine-2-carbonitrile
• CAS No: 847225-56-3
• MF: C₆H₃FN₂
• MW: 122.09982419014
• MDL: MFCD09834127
• CID: 720184
• PubChem ID: 11205746
• Update Time: 2024-10-26

4-fluoropyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Fluoropicolinonitrile
• 2-Cyano-4-fluoropyridine
• 4-fluoropyridine-2-carbonitrile
• 2-Pyridinecarbonitrile,4-fluoro
• 4-fluoranylpyridine-2-carbonitrile
• 4-fluoro-2-pyridinecarbonitrile
• 4-Fluoro-2-pyridinecarbonitrile (ACI)
• 4-fluoro-2-cyano pyridine
• CS-0060702
• AB52749
• FT-0646598
• AKOS005063484
• SY035898
• DTXSID80458606
• SCHEMBL1613549
• A840899
• EN300-123799
• MFCD09834127
• Y10492
• NIKWVAPXRQHXHR-UHFFFAOYSA-N
• 847225-56-3
• DS-11187
• 2-Pyridinecarbonitrile, 4-fluoro-
• J-515424
• BBL102315
• DB-081860
• STL556114

• MDL： MFCD09834127
• Inchi： 1S/C6H3FN2/c7-5-1-2-9-6(3-5)4-8/h1-3H
• InChI Key： NIKWVAPXRQHXHR-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C#N)C=1

Computed Properties

• Exact Mass: 122.02800
• Monoisotopic Mass: 122.02802627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.24
• Melting Point: 72-74℃
• Boiling Point: 221.3 ℃ at 760 mmHg
• Flash Point: 88℃
• Refractive Index: 1.509
• PSA: 36.68000
• LogP: 1.09238